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Compound of Interest

Compound Name: Aldoxycarb

Cat. No.: B1666834

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aldoxycarb, a carbamate pesticide, is recognized for its efficacy as a systemic insecticide and
nematicide. As a metabolite of aldicarb, it functions by inhibiting acetylcholinesterase, an
enzyme critical for nerve function. This technical guide provides an in-depth overview of the
chemical and physical properties of aldoxycarb, its synthesis, metabolic fate, and the
methodologies used to determine its key characteristics. The information is presented to
support research, drug development, and risk assessment activities.

Chemical and Physical Properties

The following tables summarize the key chemical and physical properties of Aldoxycarb.

Table 1: Chemical Identification of Aldoxycarb
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Identifier Value

Common Name Aldoxycarb

2-methyl-2-(methylsulfonyl)propanal O-

UPAC Name [(methylamino)carbonyl]oxime
CAS Number 1646-88-4[1]

Molecular Formula C7H14N204S[1]

Molecular Weight 222.26 g/mol [2][3]

Chemical Family Carbamate[4]

Table 2: Physical and Chemical Properties of Aldoxycarb

Property Value Temperature (°C)
Physical State Crystalline powder/solid[4][5] 20

Color White[4]

Odor Slightly sulfurous[4]

Melting Point 140 - 142 °C[1][4]

Boiling Point Decomposes before boiling

1.2x1072Pa(9x10=>mm

Vapor Pressure 25
HO)[2][4]

Density 1.35 g/cm3[4][5] 20
Water Solubility 10,000 mg/L[1][5] 20
Log P (Octanol-Water Partition

o -0.57[5] 20
Coefficient)
Henry's Law Constant 2.67 x 10~* Pa m3/mol[1] 25

Synthesis and Metabolism
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Aldoxycarb is synthesized through the oxidation of aldicarb.[1] In biological systems and the
environment, it undergoes further transformation.

Synthesis of Aldoxycarb

The synthesis of aldoxycarb from its parent compound, aldicarb, involves the oxidation of the

sulfur atom.
Aldicarb Oxidation Aldoxycarb
(2-methyl-2-(methylthio)propionaldehyde (2-methyl-2-(methylsulfonyl)propanal
O-(methylcarbamoyl)oxime) O-(methylcarbamoyl)oxime)

Click to download full resolution via product page

Caption: Synthesis of Aldoxycarb via oxidation of Aldicarb.

Metabolic Pathway of Aldoxycarb

In plants and animals, aldoxycarb is metabolized primarily through hydrolysis of the carbamate
ester bond, forming the corresponding oxime. This is followed by further reactions to yield
various metabolites.[4]
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Caption: Metabolic breakdown of Aldoxycarb.

Mechanism of Action: Cholinesterase Inhibition

Aldoxycarb, like other carbamate pesticides, exerts its toxic effect by inhibiting the enzyme
acetylcholinesterase (AChE). This leads to an accumulation of the neurotransmitter
acetylcholine in the synaptic cleft, causing continuous nerve stimulation.
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Caption: Cholinesterase inhibition by Aldoxycarb.

Experimental Protocols

The following sections outline representative experimental protocols for determining key
physical properties of Aldoxycarb. These are based on internationally recognized guidelines
and standard laboratory practices.

Determination of Water Solubility (Flask Method -
adapted from OECD Guideline 105)

This method is suitable for substances with solubilities greater than 10-2 g/L.

1. Principle: A saturated solution of Aldoxycarb in water is prepared by stirring an excess of
the solid with water at a constant temperature. The concentration of Aldoxycarb in the
agueous phase is then determined by a suitable analytical method.

2. Materials:

e Aldoxycarb, analytical standard
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» Distilled or deionized water

o Constant temperature bath or shaker

e Centrifuge

o High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV)
3. Procedure:

e Add an excess amount of Aldoxycarb to a flask containing a known volume of water.

o Place the flask in a constant temperature bath set to 20°C and stir the mixture for 24 hours to
ensure equilibrium is reached.

o After 24 hours, cease stirring and allow the mixture to stand for at least another 24 hours at
the same temperature to allow for phase separation.

o Centrifuge an aliquot of the aqueous phase to remove any suspended solid particles.

o Carefully withdraw a sample from the supernatant for analysis.

o Determine the concentration of Aldoxycarb in the sample using a validated HPLC method.
* Repeat the determination at least twice.

4. Data Analysis: The water solubility is reported as the average concentration of Aldoxycarb
in the saturated aqueous solution, expressed in mg/L.

Determination of Vapor Pressure (Dynamic Method -
adapted from OECD Guideline 104)

This method involves measuring the boiling temperature of the substance at different
pressures.

1. Principle: The vapor pressure of a substance is determined by measuring the boiling
temperature at various pressures.
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2. Materials:

e Aldoxycarb, analytical standard

o Apparatus for measuring boiling temperature under reduced pressure (e.g., a Cottrell pump)
e Pressure and temperature measuring devices

3. Procedure:

o Place a sample of Aldoxycarb into the boiling vessel of the apparatus.

e Reduce the pressure in the system to a desired level.

e Heat the sample until it boils.

o Record the boiling temperature and the corresponding pressure.

» Repeat the measurement at several different pressures.

4. Data Analysis: The vapor pressure data are plotted as log(p) versus 1/T (Clausius-Clapeyron
plot). The vapor pressure at a specific temperature (e.g., 25°C) can be determined by
extrapolation.

Determination of Octanol-Water Partition Coefficient
(Shake-Flask Method - adapted from OECD Guideline
107)

This method determines the ratio of a chemical's concentration in the octanol and water phases
at equilibrium.

1. Principle: A solution of Aldoxycarb in either n-octanol or water is shaken with the other
immiscible phase until equilibrium is reached. The concentration of Aldoxycarb in both phases
is then measured.

2. Materials:

e Aldoxycarb, analytical standard
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4.

n-Octanol, analytical grade, saturated with water

Water, saturated with n-octanol

Separatory funnels

Mechanical shaker

Centrifuge

Analytical instrument for concentration measurement (e.g., HPLC)

. Procedure:

Prepare a stock solution of Aldoxycarb in either n-octanol or water.

Add a known volume of the stock solution and the other phase to a separatory funnel.

Shake the funnel in a mechanical shaker at a constant temperature for a sufficient time to
reach equilibrium (e.g., 24 hours).

After shaking, allow the phases to separate. Centrifugation may be necessary to break up
emulsions.

Determine the concentration of Aldoxycarb in both the n-octanol and water phases using a
suitable analytical method.

Perform the determination in triplicate.

Data Analysis: The octanol-water partition coefficient (P_ow) is calculated as the ratio of the

concentration of Aldoxycarb in the n-octanol phase to its concentration in the aqueous phase.

The result is typically expressed as its logarithm (log P_ow).

Experimental Workflow for Property Determination

The following diagram illustrates a general workflow for the experimental determination of a

physical property of Aldoxycarb.
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Caption: General workflow for physical property determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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